Cas no 137579-20-5 (3-Ethyl-5-methylhex-1-yne)

3-Ethyl-5-methylhex-1-yne (CAS: N/A) is a branched alkyne with a molecular formula of C9H16. This compound features a terminal triple bond, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and the construction of complex molecular frameworks. Its branched alkyl substituents enhance steric control in catalytic processes, while the terminal alkyne functionality allows for selective functionalization. The compound is commonly utilized in pharmaceutical and materials science research, where precise structural modifications are required. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for synthetic applications.

3-Ethyl-5-methylhex-1-yne structure

Product Name:3-Ethyl-5-methylhex-1-yne

CAS No:137579-20-5

MF:C₉H₁₆

MW:124.223342895508

CID:6393433

PubChem ID:15093810

Update Time:2025-05-23

3-Ethyl-5-methylhex-1-yne Chemical and Physical Properties

Names and Identifiers

- 3-ethyl-5-methylhex-1-yne
- EN300-787715
- 137579-20-5
- 3-Ethyl-5-methylhex-1-yne
- Inchi： 1S/C9H16/c1-5-9(6-2)7-8(3)4/h1,8-9H,6-7H2,2-4H3
- InChI Key： DNTYCVCKZIDBOY-UHFFFAOYSA-N
- SMILES： C(C(C#C)CC)C(C)C

Computed Properties

Exact Mass: 124.125200510g/mol
Monoisotopic Mass: 124.125200510g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 0Å²

3-Ethyl-5-methylhex-1-yne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-787715-1.0g	3-ethyl-5-methylhex-1-yne	137579-20-5	95%	1.0g	$1129.0	2024-05-22
Enamine	EN300-787715-0.05g	3-ethyl-5-methylhex-1-yne	137579-20-5	95%	0.05g	$948.0	2024-05-22
Enamine	EN300-787715-0.1g	3-ethyl-5-methylhex-1-yne	137579-20-5	95%	0.1g	$993.0	2024-05-22
Enamine	EN300-787715-0.25g	3-ethyl-5-methylhex-1-yne	137579-20-5	95%	0.25g	$1038.0	2024-05-22
Enamine	EN300-787715-0.5g	3-ethyl-5-methylhex-1-yne	137579-20-5	95%	0.5g	$1084.0	2024-05-22
Enamine	EN300-787715-2.5g	3-ethyl-5-methylhex-1-yne	137579-20-5	95%	2.5g	$2211.0	2024-05-22
Enamine	EN300-787715-5.0g	3-ethyl-5-methylhex-1-yne	137579-20-5	95%	5.0g	$3273.0	2024-05-22
Enamine	EN300-787715-10.0g	3-ethyl-5-methylhex-1-yne	137579-20-5	95%	10.0g	$4852.0	2024-05-22